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Compound of Interest

Compound Name: YX862

Cat. No.: B15542106 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Overview
YX862 is a highly potent and selective hydrazide-based HDAC8-PROTAC degrader.[1]

Accurate preparation and storage of YX862 stock solutions are critical for obtaining reliable and

reproducible results in downstream applications. Dimethyl sulfoxide (DMSO) is a common

aprotic solvent used to dissolve water-insoluble compounds for in vitro and in vivo studies.[2]

These application notes provide comprehensive data and protocols regarding the solubility and

stability of YX862 in DMSO.

Quantitative Data Summary
The following tables summarize the known solubility and recommended storage conditions for

YX862 in DMSO based on available data.

Table 1: Solubility of YX862 in DMSO

Parameter Value

Solubility in DMSO 10 mM

Data sourced from Probechem Biochemicals.[1]
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Table 2: Recommended Storage of YX862 in DMSO

Storage Temperature Recommended Duration

-20°C 6 Months

-80°C 6 Months

Data sourced from Probechem Biochemicals.[1]

Experimental Protocols
Protocol for Preparation of a 10 mM YX862 Stock
Solution
This protocol describes the standard procedure for preparing a 10 mM stock solution of YX862
in DMSO.

Materials:

YX862 solid powder (MW: 873.22 g/mol )

Anhydrous, high-purity DMSO

Calibrated analytical balance

Vortex mixer

Sonicator

Sterile, amber glass vials or polypropylene tubes

Procedure:

Mass Calculation: To prepare 1 mL of a 10 mM stock solution, calculate the required mass of

YX862:

Mass (mg) = 10 mmol/L × 0.001 L × 873.22 g/mol × 1000 mg/g = 8.73 mg
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Weighing: Accurately weigh 8.73 mg of YX862 solid powder and place it into a sterile vial.

Dissolution: Add 1 mL of anhydrous DMSO to the vial.

Mixing: Cap the vial securely and vortex for 2-3 minutes. If the solid is not fully dissolved,

sonicate the vial for 5-10 minutes or warm it gently in a 37°C water bath.

Confirmation: Visually inspect the solution to ensure it is clear and free of any particulate

matter.

Aliquoting & Storage: To minimize degradation from repeated freeze-thaw cycles, aliquot the

stock solution into smaller, single-use volumes.[3] Store aliquots at -20°C or -80°C, protected

from light.
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Caption: Workflow for preparing a YX862 stock solution in DMSO.
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Protocol for Assessing Long-Term Stability by HPLC
This protocol provides a framework for evaluating the stability of YX862 in DMSO over time and

under different storage conditions.

Materials:

Aliquots of 10 mM YX862 in DMSO

HPLC system with a UV detector and a suitable C18 column

HPLC-grade mobile phase solvents (e.g., acetonitrile, water)

Mobile phase modifier (e.g., formic acid)

Procedure:

Time Point Zero (T0) Analysis:

Immediately after preparation, take one aliquot of the YX862 stock solution.

Prepare a dilution of the stock in the mobile phase to a concentration suitable for HPLC

analysis.

Inject the sample and record the peak area and retention time. This is the baseline (100%

integrity).

Sample Storage:

Store the remaining aliquots under the desired conditions (e.g., -80°C, -20°C, 4°C, and

room temperature). Protect from light.

Time Point Analysis:

At each scheduled time point (e.g., 1, 4, 8, 12, 24 weeks), retrieve one aliquot from each

storage condition.

Allow the aliquot to thaw completely at room temperature and vortex gently.
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Prepare a dilution identical to the T0 sample.

HPLC Analysis:

Analyze the sample using the same HPLC method as T0.

Record the peak area of YX862. Note any new peaks that may indicate degradation

products.

Data Interpretation:

Calculate the percentage of YX862 remaining by comparing the peak area at the given

time point to the T0 peak area.

% Remaining = (Peak Area at Tx / Peak Area at T0) × 100

A compound is often considered stable if the remaining percentage is >95%.
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Caption: Workflow for the long-term stability assessment of YX862 in DMSO.

Best Practices and Considerations
Solvent Quality: Always use anhydrous, high-purity DMSO. DMSO is hygroscopic, and

absorbed water can promote hydrolysis of sensitive compounds.[4]

Freeze-Thaw Cycles: Repeated freeze-thaw cycles can degrade sensitive compounds.

Aliquoting into single-use volumes is the most effective way to mitigate this risk.[3]

Light Sensitivity: Store stock solutions in amber vials or otherwise protected from light to

prevent photodegradation.
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Precipitation: If a solution has been frozen, allow it to fully return to room temperature and

vortex thoroughly before use to ensure any precipitated compound has redissolved. If

precipitation persists, gentle warming may be required.[3]

Fresh Solutions: For critical and highly sensitive assays, the use of a freshly prepared stock

solution is always the best practice to ensure maximum compound integrity.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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